Cas no 57662-47-2 (3-(3-Methyl-1H-indol-1-yl)propanoic acid)
3-(3-Methyl-1H-indol-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methyl-1H-indol-1-yl)propanoic acid
- 3-(3-methylindol-1-yl)propanoic acid
- 1h-indole-1-propanoic acid,3-methyl
- 1-skatolepropionic acid
- 3-(3-methyl-indol-1-yl)-propionic acid
- 3-(3-Methyl-indol-1-yl)-propionsaeure
- 3-(3-methylindolyl)propanoic acid
- 3-Methyl-indol-1-propionsaeure
- HMS562H22
- 1-(Carboxyethyl)-3-methyl-1H-indole
- A831542
- 9F8
- Oprea1_515835
- CCG-43244
- 3-(3-methylindol-1-yl)propionic acid
- CS-0212514
- SCHEMBL6866591
- AKOS005459650
- MFCD00052088
- 3-(3-methyl-1H-indol-1-yl)propanoicacid
- FT-0613619
- Maybridge1_007392
- 57662-47-2
- DTXSID00351923
- PS-4626
- SR-01000633180-1
- DB-002484
- STK525823
-
- MDL: MFCD00052088
- Inchi: 1S/C12H13NO2/c1-9-8-13(7-6-12(14)15)11-5-3-2-4-10(9)11/h2-5,8H,6-7H2,1H3,(H,14,15)
- InChI Key: YJMBLVFDTDJZFE-UHFFFAOYSA-N
- SMILES: OC(CCN1C=C(C)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 203.09500
- Monoisotopic Mass: 203.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.17
- Melting Point: 87 °C
- Boiling Point: 408.4°Cat760mmHg
- Flash Point: 200.8°C
- Refractive Index: 1.587
- PSA: 42.23000
- LogP: 2.42440
3-(3-Methyl-1H-indol-1-yl)propanoic acid Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
3-(3-Methyl-1H-indol-1-yl)propanoic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(3-Methyl-1H-indol-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199007616-5g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid |
57662-47-2 | 95% | 5g |
$432.48 | 2023-09-01 | |
| Chemenu | CM147818-5g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid |
57662-47-2 | 95% | 5g |
$491 | 2021-08-05 | |
| Matrix Scientific | 082685-1g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid, 97% |
57662-47-2 | 97% | 1g |
$157.00 | 2023-09-09 | |
| Matrix Scientific | 082685-10g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid, 97% |
57662-47-2 | 97% | 10g |
$1260.00 | 2023-09-09 | |
| Chemenu | CM147818-5g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid |
57662-47-2 | 95% | 5g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR29133-1g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid |
57662-47-2 | 1g |
£162.00 | 2025-02-19 | ||
| Apollo Scientific | OR29133-5g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid |
57662-47-2 | 5g |
£330.00 | 2023-09-02 | ||
| abcr | AB282198-1g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid; . |
57662-47-2 | 1g |
€253.30 | 2025-04-17 | ||
| abcr | AB282198-5g |
3-(3-Methyl-1H-indol-1-yl)propanoic acid; . |
57662-47-2 | 5g |
€884.10 | 2025-04-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1283184-1g |
3-(3-Methyl-1h-indol-1-yl)propanoic acid |
57662-47-2 | 98% | 1g |
¥1310.00 | 2024-05-08 |
3-(3-Methyl-1H-indol-1-yl)propanoic acid Suppliers
3-(3-Methyl-1H-indol-1-yl)propanoic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 3-(3-Methyl-1H-indol-1-yl)propanoic acid
3-(3-Methyl-1H-indol-1-yl)propanoic Acid: A Comprehensive Overview
The compound with CAS No. 57662-47-2, commonly referred to as 3-(3-Methyl-1H-indol-1-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring with a propanoic acid group, making it a versatile building block for various chemical and biological applications.
3-(3-Methyl-1H-indol-1-yl)propanoic acid has been extensively studied for its potential in drug discovery. Recent research has highlighted its role in modulating cellular signaling pathways, particularly in the context of cancer and neurodegenerative diseases. For instance, studies have demonstrated that this compound can inhibit key enzymes involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory and neuroprotective agent.
The synthesis of 3-(3-Methyl-1H-indol-1-yl)propanoic acid has been optimized through various methodologies, including microwave-assisted synthesis and catalytic hydrogenation. These advancements have not only improved the yield but also reduced the environmental footprint of its production, aligning with the growing demand for sustainable chemical processes.
In terms of biological activity, 3-(3-Methyl-1H-indol-1-yl)propanoic acid has shown promising results in preclinical models. For example, it has been found to exhibit selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapy. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system disorders.
The structural versatility of 3-(3-Methyl-1H-indol-1-yl)propanoic acid allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Researchers are actively exploring these possibilities, with recent studies focusing on improving bioavailability and reducing off-target effects.
From a synthetic perspective, 3-(3-Methyl-1H-indol-1-yl)propanoic acid serves as a valuable intermediate in the construction of more complex molecules. Its indole moiety is particularly appealing due to its widespread presence in natural products and its ability to engage in diverse molecular interactions.
In conclusion, 3-(3-Methyl-1H-indol-1-yl)propanoic acid is a multifaceted compound with significant implications in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this molecule is poised to play a pivotal role in advancing therapeutic interventions across various disease states.
57662-47-2 (3-(3-Methyl-1H-indol-1-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)